Cas no 2228509-18-8 (tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate)

• Product Name: tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate
• CAS No: 2228509-18-8
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6363102
• PubChem ID: 165965611
• Update Time: 2025-08-05

tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate
• 2228509-18-8
• EN300-1888343
• tert-butyl N-[5-bromo-2-(3-oxobutyl)phenyl]carbamate

• Inchi： 1S/C15H20BrNO3/c1-10(18)5-6-11-7-8-12(16)9-13(11)17-14(19)20-15(2,3)4/h7-9H,5-6H2,1-4H3,(H,17,19)
• InChI Key： MWGJLFKENZXMRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CCC(C)=O

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate

tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate (CAS No. 2228509-18-8): An Overview of Its Structure, Synthesis, and Potential Applications

tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate (CAS No. 2228509-18-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its tert-butyl carbamate moiety, a bromo-substituted phenyl ring, and a 3-oxobutyl group, which collectively contribute to its distinctive properties.

The structure of tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate is of particular interest to chemists and researchers. The tert-butyl carbamate group provides stability and protects the amine functionality, making it useful in synthetic intermediates. The bromo-substituted phenyl ring introduces a halogen atom that can participate in various chemical reactions, such as cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. The 3-oxobutyl group adds a ketone functionality, which can undergo nucleophilic addition reactions and further derivatization.

In terms of synthesis, tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate can be prepared through a multi-step process involving the reaction of 5-bromo-2-nitrobenzoic acid with tert-butylamine to form the corresponding amide, followed by reduction of the nitro group to an amine and subsequent protection with tert-butyl chloroformate. The final step involves the introduction of the 3-oxobutyl group through an appropriate alkylation reaction. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate include its melting point, solubility, and stability under various conditions. It is typically a white solid with a melting point ranging from 100°C to 110°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). Its stability under acidic and basic conditions has been studied extensively, and it has been found to be stable under mild conditions but may undergo hydrolysis under strongly acidic or basic conditions.

The potential applications of tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate are diverse and promising. In the pharmaceutical industry, this compound can serve as a valuable intermediate in the synthesis of bioactive molecules. For example, it can be used in the development of drugs targeting specific receptors or enzymes involved in various diseases. Recent studies have shown that compounds with similar structures exhibit potent activity against certain cancer cell lines and have potential as anticancer agents.

In materials science, tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate can be used as a building block for the synthesis of advanced polymers and materials. The presence of the bromo-substituted phenyl ring allows for facile functionalization through cross-coupling reactions, enabling the creation of polymers with tailored properties such as enhanced mechanical strength, thermal stability, and biocompatibility.

The safety profile of tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate is an important consideration for its use in various applications. It is generally considered safe when handled under appropriate conditions. However, standard safety protocols should be followed to prevent exposure to skin or inhalation. The compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, tert-butyl N-5-bromo-2-(3-oxobutyl)phenylcarbamate (CAS No. 2228509-18-8) is a versatile compound with a unique chemical structure that offers numerous opportunities for research and development. Its potential applications in pharmaceuticals and materials science make it an attractive target for further investigation. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.